Cas no 21864-76-6 (2-ethyl-2-methyl-butanenitrile)
2-Ethyl-2-methyl-butanenitrile is a branched aliphatic nitrile with the molecular formula C7H13N. This compound is characterized by its nitrile functional group (–C≡N) attached to a tertiary carbon, which influences its reactivity and stability. It is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The steric hindrance from the ethyl and methyl groups enhances its selectivity in certain reactions, making it valuable for controlled synthetic pathways. Its relatively low volatility and moderate polarity contribute to its handling and storage stability. The compound’s structural features also make it suitable for applications requiring tailored nitrile-based precursors.
21864-76-6 structure
Product Name:2-ethyl-2-methyl-butanenitrile
CAS No:21864-76-6
MF:C7H13N
MW:111.184821844101
MDL:MFCD00055633
CID:290929
PubChem ID:7015680
Update Time:2025-06-07
2-ethyl-2-methyl-butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-2-methyl-butanenitrile
- 2-ethyl-2-methylbutanenitrile
- 2-ethyl-2-methylbutyronitrile
- 2-Methyl-2-ethyl-butyronitril
- 3-Cyan-3-methylpentan
- 3-Methylpentyl-3-cyanid
- MFCD00055633
- Methyldiaethylessigsaurenitril
- SCHEMBL7821165
- DTXSID50426751
- Z1201618418
- 2-ethyl-2-methyl-butyronitrile
- AKOS006230185
- CS-0247530
- 21864-76-6
- EN300-367516
-
- MDL： MFCD00055633
- Inchi： 1S/C7H13N/c1-4-7(3,5-2)6-8/h4-5H2,1-3H3
- InChI Key： SVVQGVDNIZXKCN-UHFFFAOYSA-N
- SMILES： N#CC(C)(CC)CC
Computed Properties
- Exact Mass: 111.10500
- Monoisotopic Mass: 111.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
Experimental Properties
- Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
- Density: 0.808
- Boiling Point: 154°Cat760mmHg
- Flash Point: 36°C
- Refractive Index: 1.413
- PSA: 23.79000
- LogP: 2.33628
2-ethyl-2-methyl-butanenitrile Security Information
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 23/24/25
- Safety Instruction： S23; S26; S36/37/39
- Risk Phrases：R23/24/25
2-ethyl-2-methyl-butanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-ethyl-2-methyl-butanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D112435-1g |
2-ETHYL-2-METHYLBUTYRONITRILE |
21864-76-6 | 95% | 1g |
$980 | 2024-08-03 | |
| eNovation Chemicals LLC | D112435-10g |
2-ETHYL-2-METHYLBUTYRONITRILE |
21864-76-6 | 95% | 10g |
$2280 | 2024-08-03 | |
| Enamine | EN300-367516-0.05g |
2-ethyl-2-methylbutanenitrile |
21864-76-6 | 95.0% | 0.05g |
$66.0 | 2025-03-18 | |
| Enamine | EN300-367516-0.1g |
2-ethyl-2-methylbutanenitrile |
21864-76-6 | 95.0% | 0.1g |
$98.0 | 2025-03-18 | |
| Enamine | EN300-367516-0.25g |
2-ethyl-2-methylbutanenitrile |
21864-76-6 | 95.0% | 0.25g |
$142.0 | 2025-03-18 | |
| Enamine | EN300-367516-0.5g |
2-ethyl-2-methylbutanenitrile |
21864-76-6 | 95.0% | 0.5g |
$271.0 | 2025-03-18 | |
| Enamine | EN300-367516-1.0g |
2-ethyl-2-methylbutanenitrile |
21864-76-6 | 95.0% | 1.0g |
$371.0 | 2025-03-18 | |
| Enamine | EN300-367516-2.5g |
2-ethyl-2-methylbutanenitrile |
21864-76-6 | 95.0% | 2.5g |
$726.0 | 2025-03-18 | |
| Enamine | EN300-367516-5.0g |
2-ethyl-2-methylbutanenitrile |
21864-76-6 | 95.0% | 5.0g |
$1075.0 | 2025-03-18 | |
| Enamine | EN300-367516-10.0g |
2-ethyl-2-methylbutanenitrile |
21864-76-6 | 95.0% | 10.0g |
$1593.0 | 2025-03-18 |
2-ethyl-2-methyl-butanenitrile Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
21864-76-6 (2-ethyl-2-methyl-butanenitrile) Related Products
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- 20923-70-0(Heptanenitrile, 2,2-dimethyl-)
- 21101-86-0(Butanenitrile, 2-ethyl-3,3-dimethyl-)
- 32905-77-4(2,2,4,4-tetramethylpentanenitrile)
- 13848-63-0(Hexanenitrile, 2-butyl-2-ethyl-)
- 138808-36-3(Pentanenitrile, 2-methyl-2-(1-methylethyl)-)
- 35189-88-9(Nonanenitrile, 2,2-dimethyl-)
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